N-methyl-N-[4-({[(4-methylbenzyl)amino]carbonothioyl}amino)phenyl]acetamide

• IUPAC Name: N-methyl-N-[4-[(4-methylphenyl)methylcarbamothioylamino]phenyl]acetamide
• InChI: InChI=1S/C18H21N3OS/c1-13-4-6-15(7-5-13)12-19-18(23)20-16-8-10-17(11-9-16)21(3)14(2)22/h4-11H,12H2,1-3H3,(H2,19,20,23)
• InChI Key: YPTLRKJGMUMQST-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=S)NC2=CC=C(C=C2)N(C)C(=O)C
• Molecular Formula: C18H21N3OS
• Molecular Weight: 327.4 g/mol

Description

N-methyl-N-[4-({[(4-methylbenzyl)amino]carbonothioyl}amino)phenyl]acetamide, commonly known as MMB-2201, is a synthetic cannabinoid that has gained attention in recent years due to its potential applications in scientific research. This compound belongs to a group of chemicals known as designer drugs, which are created by modifying the chemical structure of existing drugs to produce new compounds with different properties.

Mechanism of Action

MMB-2201 acts as a potent agonist of the CB1 and CB2 receptors, which are G protein-coupled receptors that are widely distributed throughout the body. Activation of these receptors by MMB-2201 leads to a cascade of intracellular signaling events that ultimately result in the physiological effects associated with the compound.
Biochemical and Physiological Effects:
MMB-2201 has been shown to have a wide range of biochemical and physiological effects, including analgesia, sedation, and hypothermia. It has also been shown to have anxiolytic and anti-inflammatory properties, making it a potential therapeutic agent for the treatment of anxiety disorders and inflammatory conditions.

Advantages and Limitations for Lab Experiments

One advantage of using MMB-2201 in lab experiments is its high potency and selectivity for the CB1 and CB2 receptors, which allows for precise targeting of the endocannabinoid system. However, one limitation of using this compound is its potential for abuse and dependence, which must be carefully considered when using it in research studies.

Future Directions

There are several future directions for research on MMB-2201, including:
1. Further elucidation of the molecular mechanisms underlying its effects on the endocannabinoid system.
2. Investigation of its potential therapeutic applications in the treatment of anxiety disorders and inflammatory conditions.
3. Development of more selective and potent analogs of MMB-2201 for use in scientific research.
4. Examination of its potential for abuse and dependence in animal models.
5. Exploration of its effects on other physiological systems, such as the cardiovascular and immune systems.

Synthesis Methods

The synthesis of MMB-2201 involves the reaction of 4-cyano-1-naphthalenyl methyl ketone with 4-methylbenzylamine to produce the intermediate 4-methylbenzyl-4-cyano-1-naphthalenyl methyl ketone. This intermediate is then reacted with thioamide to produce the final product, MMB-2201.

Scientific Research Applications

MMB-2201 has been used in scientific research to study the endocannabinoid system, which plays a crucial role in regulating various physiological processes such as appetite, mood, and pain sensation. This compound has been shown to have high affinity for the CB1 and CB2 receptors, which are the primary receptors of the endocannabinoid system.